ethyl 4-({[(4-propoxybenzoyl)amino]carbonothioyl}amino)benzoate

• IUPAC Name: ethyl 4-[(4-propoxybenzoyl)carbamothioylamino]benzoate
• InChI: InChI=1S/C20H22N2O4S/c1-3-13-26-17-11-7-14(8-12-17)18(23)22-20(27)21-16-9-5-15(6-10-16)19(24)25-4-2/h5-12H,3-4,13H2,1-2H3,(H2,21,22,23,27)
• InChI Key: PZNSLSVKBHSHRA-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)C(=O)OCC
• Molecular Formula: C20H22N2O4S
• Molecular Weight: 386.5 g/mol

Description

Ethyl 4-({[(4-propoxybenzoyl)amino]carbonothioyl}amino)benzoate, also known as EPCBTAB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of ethyl 4-({[(4-propoxybenzoyl)amino]carbonothioyl}amino)benzoate is not well understood. However, it has been suggested that the compound may exert its anti-inflammatory and anti-cancer effects by inhibiting the activity of certain enzymes involved in the inflammatory and cancer pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound has significant biochemical and physiological effects. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the inflammatory response. It has also been found to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl 4-({[(4-propoxybenzoyl)amino]carbonothioyl}amino)benzoate is its potential use as a fluorescent probe for the detection of metal ions. It has also been found to have low toxicity and good solubility in organic solvents. However, one of the limitations of this compound is its relatively complex synthesis method, which may limit its use in certain applications.

Future Directions

There are several potential future directions for the study of ethyl 4-({[(4-propoxybenzoyl)amino]carbonothioyl}amino)benzoate. One area of research could focus on the development of more efficient and cost-effective synthesis methods for the compound. Another area of research could focus on the use of this compound as a therapeutic agent for the treatment of inflammatory diseases and cancer. Additionally, further research could be conducted to explore the potential use of this compound as a fluorescent probe for the detection of other metal ions.

Synthesis Methods

The synthesis of ethyl 4-({[(4-propoxybenzoyl)amino]carbonothioyl}amino)benzoate involves the reaction of 4-propoxybenzoic acid with thionyl chloride to form 4-propoxybenzoyl chloride. This is then reacted with 4-aminobenzenethiol to form the corresponding thioamide. The thioamide is then reacted with ethyl 4-aminobenzoate to form this compound. The overall reaction scheme is shown below:

Scientific Research Applications

Ethyl 4-({[(4-propoxybenzoyl)amino]carbonothioyl}amino)benzoate has been extensively studied for its potential applications in various fields of scientific research. It has been found to have anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions.